Cas no 555-25-9 (Sulfadimethoxine N4-Acetate - MOQ)

• Product Name: Sulfadimethoxine N4-Acetate - MOQ
• CAS No: 555-25-9
• MF: C₁₄H₁₆N₄O₅S
• MW: 352.365641593933
• CID: 1594294
• PubChem ID: 473359
• Update Time: 2025-11-01

Sulfadimethoxine N4-Acetate - MOQ Chemical and Physical Properties

Names and Identifiers

• N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}acetamide
• acetamide, N-[4-[[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl]phenyl]-
• N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]acetamide
• Sulfadimethoxine N4-Acetate
• N4-ACETYL-2,4-DIMETHOXY-6-SULFANILAMIDOPYRIMIDINE
• SMR000123686
• Oprea1_678202
• US9320734, 450
• N-(4-((2,6-DIMETHOXYPYRIMIDIN-4-YL)SULFAMOYL)PHENYL)ACETAMIDE
• N-(4-(N-(2,6-Dimethoxypyrimidin-4-yl)sulfamoyl)phenyl)acetamide
• N-[4-[[(2,6-Dimethoxy-4-pyrimidinyl)amino]sulfonyl]phenyl]acetamide
• 9K98HZI4W8
• BDBM223484
• N4-ACETYLSULFADIMETHOXYPYRIMIDINE
• Oprea1_011961
• N-[4-(2,6-Dimethoxypyrimidin-4-ylsulfamoyl)phenyl]acetamide
• AKOS000747068
• N-[4-(2,6-Dimethoxy-pyrimidin-4-ylsulfamoyl)-phenyl]-acetamide
• NCGC00245475-01
• STK834145
• N-(4-(((2,6-Dimethoxy-4-pyrimidinyl)amino)sulfonyl)phenyl)acetamide
• N-(p-(2,6-Dimethoxy-4-pyrimidinylaminosulfonyl)phenyl)acetamide
• SULFADIMETHOXINE SODIUM FOR VETERINARY USE IMPURITY B [EP IMPURITY]
• DTXSID10204077
• N-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)acetamide
• HMS2438L15
• ACETANILIDE, 4'-((2,6-DIMETHOXY-4-PYRIMIDINYL)SULFAMOYL)-
• MLS000123077
• 555-25-9
• Acetamide, N-(4-(((2,6-dimethoxy-4-pyrimidinyl)amino)sulfonyl)phenyl)-
• MFCD00580046
• SULFADIMETHOXINE IMPURITYB [EP IMPURITY]
• N4-Acetylsulfadimethoxine, analytical standard
• UNII-9K98HZI4W8
• CHEMBL1349361
• N-(4-([(2,6-Dimethoxy-4-pyrimidinyl)amino]sulfonyl)phenyl)acetamide #
• 4-(Acetylamino)-N-(2,6-dimethoxy-4-pyrimidinyl)benzenesulfonamide
• NS00033336
• Sulfadimethoxine N4-Acetate - MOQ

• Inchi： 1S/C14H16N4O5S/c1-9(19)15-10-4-6-11(7-5-10)24(20,21)18-12-8-13(22-2)17-14(16-12)23-3/h4-8H,1-3H3,(H,15,19)(H,16,17,18)
• InChI Key： WIYOSEJTAADVPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1C=C(N=C(N=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 352.08428
• Monoisotopic Mass: 352.08414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 128

Experimental Properties

• Density: 1.3907 (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 119.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Sulfadimethoxine N4-Acetate - MOQ

Research Brief on Sulfadimethoxine N4-Acetate (CAS: 555-25-9) and Its Applications in Chemical Biology and Medicine

Sulfadimethoxine N4-Acetate (CAS: 555-25-9) is a derivative of sulfadimethoxine, a sulfonamide antibiotic widely used in veterinary medicine. Recent studies have focused on its potential applications in chemical biology and medicine, particularly in the context of antimicrobial resistance and drug development. This research brief synthesizes the latest findings on the compound, its synthesis, biological activity, and commercial availability under the product name Sulfadimethoxine N4-Acetate - MOQ (Minimum Order Quantity).

The compound's chemical structure, characterized by the acetylation of the N4 position, enhances its stability and bioavailability compared to its parent molecule. Researchers have explored its mechanism of action, which involves inhibition of dihydropteroate synthase (DHPS), a key enzyme in the folate biosynthesis pathway. This mechanism is critical for its antibacterial properties, particularly against Gram-positive and Gram-negative bacteria. Recent in vitro studies have demonstrated its efficacy against resistant strains, making it a candidate for further development in combating antimicrobial resistance (AMR).

In addition to its antimicrobial properties, Sulfadimethoxine N4-Acetate has been investigated for its potential in drug delivery systems. Its acetyl group allows for easier conjugation with nanoparticles and other carriers, enabling targeted delivery and reduced systemic toxicity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in nanocarrier systems for treating intracellular bacterial infections, showcasing improved pharmacokinetics and reduced side effects.

Commercial availability of Sulfadimethoxine N4-Acetate - MOQ has been a focal point for researchers and pharmaceutical developers. Suppliers have optimized synthesis protocols to meet the growing demand, with MOQ options tailored for both small-scale research and large-scale production. Analytical data, including HPLC and NMR spectra, confirm the high purity (>98%) of the commercially available product, ensuring reproducibility in experimental and clinical settings.

Future research directions include exploring its synergy with other antibiotics and its application in combination therapies. Preliminary data suggest that Sulfadimethoxine N4-Acetate may enhance the efficacy of beta-lactam antibiotics against methicillin-resistant Staphylococcus aureus (MRSA). Further clinical trials are needed to validate these findings and assess its safety profile in humans. This compound represents a promising avenue for addressing the global challenge of AMR while offering versatile applications in chemical biology and medicine.